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Tri-Salicylic Acid: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tri-Salicylic acid, a linear trimer of salicylic acid, is recognized as a thermal decomposition
product of acetylsalicylic acid (aspirin).[1][2][3] This in-depth technical guide provides a
comprehensive overview of the known chemical properties and structural features of Tri-
Salicylic acid. It is intended to serve as a foundational resource for researchers and
professionals engaged in drug development and chemical analysis, particularly in the fields of
inflammation, obesity, diabetes, and cardiovascular disease, where its parent compounds have
shown significant activity.[4][5] This document collates available data on its chemical structure,
properties, and analytical considerations, while also highlighting areas where further research
is required.

Chemical Structure and Identification

Tri-Salicylic acid, systematically named 2-((2-((2-hydroxybenzoyl)oxy)benzoyl)oxy)benzoic
acid, is a molecule formed by three salicylic acid units linked by ester bonds. Its chemical
structure is presented below.

Caption: Chemical Structure of Tri-Salicylic Acid.
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Molecular Formula: C21H1407[1][3]

Molecular Weight: 378.33 g/mol [3]

CAS Number: 85531-17-5[1]

IUPAC Name: 2-((2-((2-hydroxybenzoyl)oxy)benzoyl)oxy)benzoic acid

Physicochemical Properties

Quantitative data for many of the physicochemical properties of Tri-Salicylic acid are not
readily available in the public domain. The following table summarizes the available information
and provides data for the related compound, salicylic acid, for comparative purposes.

Salicylic Acid (for

Property Tri-Salicylic Acid .
comparison)
) ) Colorless to white crystalline
Physical State Solid[1]
powder[6]
Melting Point Data not available 158.6 °C[6]
Boiling Point Data not available 211 °C at 20 mmHg|[6]
Density Data not available 1.443 g/cm3 at 20 °CJ[6]
pKa Data not available 2.98[7]

Soluble in DMF (25 mg/ml),
Solubility DMSO (10 mg/ml), and
Ethanol (25 mg/ml)[1]

Slightly soluble in water;

soluble in organic solvents[7]

Spectroscopic Data

Detailed spectroscopic data for Tri-Salicylic acid are not widely published. However,
commercial suppliers indicate that characterization data, including *H NMR, Mass
Spectrometry, and IR spectroscopy, are often available upon request. For reference, the
characteristic spectroscopic features of its monomer unit, salicylic acid, are well-documented.
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'H Nuclear Magnetic Resonance (NMR) Spectroscopy

Specific tH NMR data for Tri-Salicylic acid is not available in the reviewed literature. The
spectrum would be complex due to the three distinct aromatic rings.

Mass Spectrometry (MS)

While the exact mass spectrum of Tri-Salicylic acid is not provided in the search results, its
molecular weight of 378.33 g/mol would correspond to the molecular ion peak.

Infrared (IR) Spectroscopy

The IR spectrum of Tri-Salicylic acid would be expected to show characteristic peaks for O-H
stretching of the phenolic hydroxyl and carboxylic acid groups, C=0 stretching of the ester and
carboxylic acid groups, and C-O stretching, in addition to aromatic C-H and C=C stretching.

Thermogravimetric Analysis (TGA)

As a thermal decomposition product of aspirin, the thermal stability of Tri-Salicylic acid itself is
an area for further investigation. TGA could provide insights into its decomposition profile.

Experimental Protocols
Synthesis of Tri-Salicylic Acid

Tri-Salicylic acid is formed from the thermal decomposition of aspirin.[1][2] A detailed,
standardized protocol for its synthesis and purification is not explicitly available in the reviewed
literature. However, studies on the thermal decomposition of acetylsalicylic acid suggest that
the formation of linear oligomers occurs under anhydrous heating conditions.[8][9]

A general experimental approach for its formation can be inferred:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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